Cas no 1805422-86-9 (3-Bromo-4-(difluoromethyl)-5-iodopyridine-2-acetonitrile)

• Product Name: 3-Bromo-4-(difluoromethyl)-5-iodopyridine-2-acetonitrile
• CAS No: 1805422-86-9
• MF: C₈H₄BrF₂IN₂
• MW: 372.936039924622
• CID: 4861596
• Update Time: 2025-06-11

3-Bromo-4-(difluoromethyl)-5-iodopyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-5-iodopyridine-2-acetonitrile

• Inchi： 1S/C8H4BrF2IN2/c9-7-5(1-2-13)14-3-4(12)6(7)8(10)11/h3,8H,1H2
• InChI Key： ZULCCHYBAFQVAO-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CC#N)C(=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-4-(difluoromethyl)-5-iodopyridine-2-acetonitrile

Comprehensive Introduction to 3-Bromo-4-(difluoromethyl)-5-iodopyridine-2-acetonitrile (CAS No. 1805422-86-9)

3-Bromo-4-(difluoromethyl)-5-iodopyridine-2-acetonitrile (CAS No. 1805422-86-9) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromo, difluoromethyl, and iodo substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The compound's pyridine core, combined with its acetonitrile functional group, offers versatile reactivity for further chemical modifications. This adaptability has led to its use in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in modern organic synthesis. Recent studies highlight its role in creating fluorinated compounds, a growing trend in medicinal chemistry due to their enhanced metabolic stability and bioavailability.

One of the most searched questions related to 3-Bromo-4-(difluoromethyl)-5-iodopyridine-2-acetonitrile is its solubility and stability under various conditions. The compound exhibits moderate solubility in polar organic solvents like DMSO and DMF, making it suitable for laboratory-scale reactions. Stability studies indicate that it should be stored under inert conditions to prevent degradation, a common concern among researchers working with halogenated pyridine derivatives.

In the context of green chemistry, there is increasing interest in optimizing the synthesis of 3-Bromo-4-(difluoromethyl)-5-iodopyridine-2-acetonitrile to reduce environmental impact. Methods involving catalytic halogenation and solvent-free reactions are being explored to align with sustainable practices. This aligns with the broader industry shift toward eco-friendly synthesis routes, a topic frequently discussed in academic forums and patent literature.

The compound's difluoromethyl group is particularly noteworthy, as fluorinated compounds are a hot topic in drug design. Fluorination often improves a molecule's lipophilicity and membrane permeability, key factors in optimizing pharmacokinetics. Patent databases reveal a surge in applications citing 3-Bromo-4-(difluoromethyl)-5-iodopyridine-2-acetonitrile as a precursor for anticancer and antiviral candidates, reflecting its relevance in cutting-edge therapeutic development.

Analytical characterization of 3-Bromo-4-(difluoromethyl)-5-iodopyridine-2-acetonitrile typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods confirm its purity and structural integrity, critical for reproducibility in research. Quality control protocols emphasize the importance of low heavy metal content and residual solvents, addressing regulatory requirements for pharmaceutical intermediates.

From a commercial perspective, the demand for halogenated pyridines like this compound is rising, driven by their utility in material science and electronics. Its iodo substituent, for instance, enables its use in organic light-emitting diodes (OLEDs) and other advanced materials. This multidisciplinary applicability makes it a compound of interest beyond traditional chemistry sectors.

In summary, 3-Bromo-4-(difluoromethyl)-5-iodopyridine-2-acetonitrile (CAS No. 1805422-86-9) represents a convergence of synthetic utility and biomedical potential. Its role in fluorinated drug discovery, sustainable synthesis, and material science underscores its importance in contemporary research. As innovation continues, this compound is poised to remain a key player in the development of next-generation chemical solutions.